Cas no 68534-30-5 (Benzene, 2,4-dichloro-1-(4-iodo-3-methoxyphenoxy)-)

• Product Name: Benzene, 2,4-dichloro-1-(4-iodo-3-methoxyphenoxy)-
• CAS No: 68534-30-5
• MF: C₁₃H₉Cl₂IO₂
• MW: 395.019834280014
• CID: 392968
• PubChem ID: 12837435
• Update Time: 2025-04-19

Benzene, 2,4-dichloro-1-(4-iodo-3-methoxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-1-(4-iodo-3-methoxyphenoxy)benzene
• Benzene, 2,4-dichloro-1-(4-iodo-3-methoxyphenoxy)-
• DTXSID50511111
• 68534-30-5
• SCHEMBL11191505

• Inchi： 1S/C13H9Cl2IO2/c1-17-13-7-9(3-4-11(13)16)18-12-5-2-8(14)6-10(12)15/h2-7H,1H3
• InChI Key： CHLHKWDHRGRZQM-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1OC)OC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 393.90207
• Monoisotopic Mass: 393.90243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46